Cas no 2228729-97-1 (3,3-difluoro-1-(4-fluoro-3-methoxyphenyl)cyclobutylmethanamine)

• Product Name: 3,3-difluoro-1-(4-fluoro-3-methoxyphenyl)cyclobutylmethanamine
• CAS No: 2228729-97-1
• MF: C₁₂H₁₄F₃NO
• MW: 245.240873813629
• CID: 6471396
• PubChem ID: 165629791
• Update Time: 2025-05-26

3,3-difluoro-1-(4-fluoro-3-methoxyphenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(4-fluoro-3-methoxyphenyl)cyclobutylmethanamine
• EN300-1943307
• [3,3-difluoro-1-(4-fluoro-3-methoxyphenyl)cyclobutyl]methanamine
• 2228729-97-1

• Inchi： 1S/C12H14F3NO/c1-17-10-4-8(2-3-9(10)13)11(7-16)5-12(14,15)6-11/h2-4H,5-7,16H2,1H3
• InChI Key： KTNANZOYYCRPFF-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC(=C(C=2)OC)F)(CN)C1)F

Computed Properties

• Exact Mass: 245.10274856g/mol
• Monoisotopic Mass: 245.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 3,3-difluoro-1-(4-fluoro-3-methoxyphenyl)cyclobutylmethanamine

3,3-Difluoro-1-(4-fluoro-3-methoxyphenyl)cyclobutylmethanamine (CAS No. 2228729-97-1)

3,3-Difluoro-1-(4-fluoro-3-methoxyphenyl)cyclobutylmethanamine, also known by its CAS registry number 2228729-97-1, is a complex organic compound with a unique structure that has garnered attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of cyclobutylamines, which are known for their potential applications in drug design and as intermediates in organic synthesis.

The molecular structure of 3,3-difluoro-1-(4-fluoro-3-methoxyphenyl)cyclobutylmethanamine consists of a cyclobutane ring substituted with two fluorine atoms at the 3-position and a methanamine group at the 1-position. Additionally, the compound features a phenyl ring substituted with a fluoro group at the 4-position and a methoxy group at the 3-position. This combination of substituents contributes to the compound's unique electronic and steric properties, making it a valuable molecule for exploring various chemical reactions and biological activities.

Recent studies have highlighted the potential of cyclobutane-containing compounds in drug discovery. The small ring structure of cyclobutane imparts rigidity to the molecule, which can enhance binding affinity to target proteins. This property has led researchers to investigate 3,3-difluoro-1-(4-fluoro-3-methoxyphenyl)cyclobutylmethanamine as a potential lead compound for developing novel therapeutic agents. For instance, its ability to modulate enzyme activity or interact with specific receptors makes it a promising candidate in the development of anti-inflammatory or anticancer drugs.

In terms of synthesis, 3,3-difluoro-cyclobutylmethanamine derivatives can be prepared through various routes, including ring-closing metathesis or palladium-catalyzed coupling reactions. These methods allow for precise control over the substitution pattern on the cyclobutane ring and the attached phenyl group. The presence of electron-withdrawing groups like fluorine and methoxy on the aromatic ring further enhances the reactivity of the compound in synthetic transformations.

The physical and chemical properties of CAS 2228729-97-1 have been characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies provide insights into its stability, solubility, and reactivity under different conditions. For example, its high stability under physiological conditions makes it suitable for use in biological assays.

Beyond its role in drug discovery, 3,3-difluoro-cyclobutylmethanamine has also been explored in materials science for applications such as polymer synthesis or as a building block for advanced materials. Its rigid structure and functional groups make it an attractive candidate for constructing high-performance polymers or nanomaterials.

In conclusion, 3,3-difluoro-1-(4-fluoro-3-methoxyphenyl)cyclobutylmethanamine (CAS No. 2228729-97-1) is a versatile compound with significant potential across multiple disciplines. Its unique structure and properties continue to drive innovative research efforts aimed at unlocking its full potential in medicine and materials science.